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Compound of Interest

Compound Name: Azane;boric acid;octahydrate

Cat. No.: B8251943

Get Quote

Executive Summary
Azane boric acid, universally referred to in industrial and academic literature as Ammonia

Borane (AB,

), represents a premier candidate for solid-state hydrogen storage (19.6 wt%

) and a mild reducing agent in pharmaceutical synthesis.

However, commercial-grade AB often contains trace ionic impurities—specifically the

diammoniate of diborane (DADB,

)—which acts as a destabilizing agent, lowering the decomposition temperature and causing
hazardous pressure buildup during storage. This guide details two field-validated purification
protocols designed to isolate ultra-high purity AB, emphasizing the removal of DADB and
metathesis byproducts.

Physicochemical Profile & Solubility Physics
Understanding the polarity mismatch between the B-N bond and potential solvents is critical for

designing a recrystallization system. AB is a dipolar molecule (
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) that relies on dihydrogen bonding (

).

Table 1: Solubility & Solvent Compatibility

Solvent Solubility Profile Application Note

THF (Tetrahydrofuran) High (~20 wt%)

Primary solvent for synthesis

and initial purification.

Solubilizes both AB and some

ionic impurities.

Diethyl Ether (

)
Moderate

Critical for Stability: AB is

soluble; the unstable DADB

isomer is insoluble. Used for

selective extraction.

Hexane / Heptane Insoluble

The ideal anti-solvent. Induces

crystallization when added to

THF or Ether solutions.

Water High

Avoid. Causes slow hydrolysis

(

evolution), especially if acidic

traces are present.

Methanol/Ethanol High

Avoid. Causes alcoholysis

(formation of alkoxyboranes)

and

release.

Safety Directives (Read Before Proceeding)
Hydrogen Evolution: AB is stable in dry air but releases

upon contact with moisture, acids, or transition metal catalysts. All recrystallization must
occur under an inert atmosphere (
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or Ar) or in a well-ventilated fume hood.

DADB Instability: The ionic isomer (DADB) is metastable. Accumulation of this impurity can

lead to spontaneous exothermic decomposition.

Pressure Hazards: Never store large quantities of freshly recrystallized AB in tightly sealed,

unvented glass vessels until stability is confirmed.

Protocol A: The "THF-Displacement" Method
Objective: Removal of inorganic salts (

,

) and bulk purification from crude synthesis mixtures. Purity Target: >97% Yield: ~85-90%

Reagents & Equipment
Crude Ammonia Borane

Anhydrous THF (Inhibitor-free preferred)

Anhydrous Hexane

Schlenk line or Nitrogen atmosphere glovebox

Fritted glass filter (Porosity M)

Step-by-Step Methodology
Dissolution: In a glovebox or under

flow, dissolve crude AB in anhydrous THF at room temperature. Use approximately 5 mL
THF per 1 g of AB.

Note: Do not heat above 40°C. AB begins to decompose/isomerize at elevated

temperatures in solution.

Filtration: The solution will likely appear cloudy due to insoluble salts (e.g.,
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from metathesis synthesis). Filter the solution through a fritted glass funnel into a clean
receiving flask.

Result: A clear, colorless filtrate containing dissolved AB.

Concentration (Optional): If the solution is too dilute, remove ~30% of the THF under

reduced pressure (vacuum), but do not dry completely.

Anti-Solvent Addition: While stirring the THF solution vigorously, slowly add anhydrous

Hexane dropwise.

Ratio: Target a final THF:Hexane ratio of 1:1 to 1:2.

Observation: A white crystalline precipitate will form immediately.

Crystallization: Cool the flask to -20°C for 2 hours to maximize yield.

Isolation: Filter the white crystals. Wash the cake 3x with cold Hexane.

Drying: Dry under high vacuum at room temperature for 4-6 hours.

Caution: Ensure all THF is removed. Residual THF can complex with boranes, altering

reactivity.

Protocol B: The "Ether-Selective" Extraction
Objective: Specific removal of the DADB isomer (

) to produce "Storage-Grade" (Ultra-Pure) AB. Purity Target: >99% (Melting Point >112°C)

The Mechanistic Logic
While Protocol A removes salts, it may co-precipitate traces of DADB. Protocol B exploits the

fact that AB is soluble in Diethyl Ether, whereas DADB is effectively insoluble.

Step-by-Step Methodology
Extraction: Place the AB solid (from Protocol A or commercial source) into a Soxhlet thimble

or a flask.
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Solvation: Add anhydrous Diethyl Ether. Stir at room temperature for 30 minutes.

Critical: Do not reflux aggressively. Mild warming (30°C) is acceptable, but high heat

promotes DADB formation.

Filtration: Filter the suspension.

Residue: The solid left on the filter contains the ionic DADB impurity and any remaining

salts.

Filtrate: The clear ether solution contains high-purity AB.

Precipitation:

Option 1 (Evaporation): Gently remove ether under vacuum until crystals form.

Option 2 (Anti-Solvent): Add an equal volume of Pentane or Hexane to the ether solution

and cool to -30°C.

Drying: Isolate crystals and dry under vacuum.

Visualization: Workflow & Decision Logic
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Crude Ammonia Borane
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Extract with Diethyl Ether
(Selective Solvation)

Stability/DADB Removal
(Protocol B)

Filter Insoluble Salts
(Removes NaCl)

Add Hexane (Anti-Solvent)
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Vacuum Dry
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Filter Insoluble Solids
(Removes DADB Isomer)

Evaporate or Add Pentane

QC: 11B NMR & Melting Point

Click to download full resolution via product page

Figure 1: Decision matrix for Ammonia Borane purification. Protocol A is for bulk salt removal;

Protocol B is for isomer (DADB) removal.

Quality Control (QC) & Characterization
To validate the success of the recrystallization, the following metrics must be met.
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A. NMR Spectroscopy (The Gold Standard)
Dissolve a small sample in

-THF or

.

Pure AB: A clean quartet at

to

ppm (

Hz). This splitting arises from the coupling of Boron to three Hydrogen atoms.

Impurity (DADB): Look for a triplet (from

) near -12 ppm and a quintet (from

) near -38 ppm.

Impurity (Borazine): A singlet near +30 ppm indicates thermal decomposition.

B. Melting Point Analysis
Commercial/Crude: Often melts over a range of 105–110°C with visible foaming (gas

release).

High Purity: Sharp melting point between 112–115°C.

Ultra-Pure: Literature cites values as high as 125°C for samples completely free of DADB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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